[1-(3,4-Dichloro-phenyl)-1H-imidazol-4-yl]-methanol

• Molecular Formula: C10H8Cl2N2O
• Molecular Weight: 243.09 g/mol
• IUPAC Name: [1-(3,4-dichlorophenyl)imidazol-4-yl]methanol
• InChI: InChI=1S/C10H8Cl2N2O/c11-9-2-1-8(3-10(9)12)14-4-7(5-15)13-6-14/h1-4,6,15H,5H2
• InChI Key: OACLLBLDCGRRAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=C(N=C2)CO)Cl)Cl

Description

[1-(3,4-Dichloro-phenyl)-1H-imidazol-4-yl]-methanol is a useful research compound. Its molecular formula is C10H8Cl2N2O and its molecular weight is 243.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3,4-Dichloro-phenyl)-1H-imidazole-4-carboxylic acid (20.0 g, 77.8 mmol) was treated with 1M BH3 THF complex (100 ml) and refluxed for 2 h. The mixture was cooled to 5° C. and MeOH (20 ml) was added slowly. After evaporation of all volatiles the residue was taken up in 2N HCl solution (100 ml) and refluxed for 2 h. After filtration the hot aqueous phase was slowly treated with 2N NaOH solution until pH 10. On cooling the title compound crystallizes as a white material (12.2 g, 65%). Mp. 146-147° C. (H2O), MS: m/e=242 (M+).